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Compound of Interest

Compound Name:
(2-Methyl-2-propenyl)succinic

Anhydride

Cat. No.: B097434 Get Quote

Technical Support Center: (2-Methyl-2-
propenyl)succinic anhydride
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with (2-Methyl-2-propenyl)succinic anhydride (CAS

RN: 18908-20-8). Please consult this resource to address specific issues you may encounter

during your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with (2-Methyl-2-propenyl)succinic
anhydride?

A1: (2-Methyl-2-propenyl)succinic anhydride is classified as a hazardous substance. The

primary hazards include:

Skin Irritation: Causes skin irritation.[1][2]

Serious Eye Irritation: Causes serious eye irritation.[1][2]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure personal safety, the following PPE must be worn:
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Eye Protection: Safety glasses or goggles are mandatory. A face shield may be necessary if

there is a splash hazard.[1]

Hand Protection: Chemical-resistant protective gloves are required.[1]

Respiratory Protection: In situations where dust or aerosols may be generated, a dust

respirator should be used.[1]

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

Protective boots may be required depending on the situation.[1]

Q3: What should I do in case of accidental exposure?

A3: Immediate action is crucial in case of exposure. Follow these first-aid measures:

If on Skin: Immediately wash the affected area with plenty of water.[1] If skin irritation occurs,

seek medical advice or attention.[1] Contaminated clothing should be removed and washed

before reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes.[1] If you are wearing contact

lenses, remove them if it is easy to do so and continue rinsing.[1] If eye irritation persists, get

medical advice or attention.[1]

If Inhaled: Move the individual to fresh air and keep them in a comfortable position for

breathing. If the person feels unwell, seek medical advice or attention.

If Swallowed: Rinse the mouth with water. If the person feels unwell, seek medical advice or

attention.

Q4: How should I properly store (2-Methyl-2-propenyl)succinic anhydride?

A4: Proper storage is essential for maintaining the stability and safety of the compound.

Keep the container tightly closed.

Store in a cool, dark, and well-ventilated place.[1]

For long-term stability, it is recommended to store the compound under an inert gas.[1]
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Q5: What are the appropriate fire-fighting measures for this compound?

A5: In the event of a fire involving (2-Methyl-2-propenyl)succinic anhydride, use the

following extinguishing media:

Dry chemical

Carbon dioxide

Water spray

Alcohol-resistant foam
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Issue Possible Cause Solution

Skin irritation after handling
Direct skin contact with the

compound.

Immediately wash the affected

area with soap and water.

Apply a soothing lotion. If

irritation persists, seek medical

attention. Review and reinforce

proper PPE usage, especially

gloves.

Eye irritation
Exposure to dust or vapor of

the compound.

Immediately flush eyes with

copious amounts of water for

at least 15 minutes, holding

the eyelids open. Seek

immediate medical attention.

Ensure safety glasses or

goggles are worn at all times in

the laboratory.

Compound has changed color

(from white/pale yellow)

Improper storage leading to

degradation or contamination.

Do not use the compound.

Dispose of it according to your

institution's hazardous waste

disposal guidelines. Ensure

the compound is stored in a

tightly sealed container in a

cool, dark, and dry place,

preferably under an inert

atmosphere.

Quantitative Data Summary
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Property Value Reference

Chemical Formula C8H10O3 [1]

CAS Number 18908-20-8 [1][3]

Purity >97.0% (GC)(T) [1]

Physical State (20°C) Solid (Crystal - Powder) [1]

Color White to Very pale yellow [1]

Melting Point 58°C [1][3]

Boiling Point 137°C / 1kPa [1]

Experimental Protocol: General Handling Procedure
This protocol outlines the basic steps for safely handling (2-Methyl-2-propenyl)succinic
anhydride in a laboratory setting.

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.

Verify that a safety shower and eye wash station are readily accessible.

Don all required personal protective equipment (PPE): safety glasses, chemical-resistant

gloves, and a lab coat.

Handling:

Handle the compound in a location with local exhaust ventilation to minimize dust and

aerosol generation.[1]

Avoid direct contact with skin, eyes, and clothing.[1]

Weigh the desired amount of the solid compound in a tared, sealed container to prevent

dust dispersion.
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If transferring the compound, do so carefully to avoid creating dust.

Post-Handling:

Thoroughly wash hands and face after handling the compound.[1]

Clean any spills immediately according to your laboratory's standard operating procedures

for chemical spills.

Securely close the container and store it in a designated cool, dark, and dry location.

Workflow for Safe Handling
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Caption: Workflow for the safe handling of (2-Methyl-2-propenyl)succinic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-2-propenyl-succinic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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